Cas no 1082507-44-5 (2-(4-Fluoro-3-methylphenyl)propanoic acid)

• Product Name: 2-(4-Fluoro-3-methylphenyl)propanoic acid
• CAS No: 1082507-44-5
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5717569
• PubChem ID: 62393963
• Update Time: 2025-06-30

2-(4-Fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS011681039
• 1082507-44-5
• 2-(4-fluoro-3-methylphenyl)propanoic acid
• SCHEMBL14465122
• EN300-1137796
• 2-(4-fluoro-3-methylphenyl)propanoicacid
• 2-(4-Fluoro-3-methylphenyl)propanoic acid

• Inchi： 1S/C10H11FO2/c1-6-5-8(3-4-9(6)11)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： AIPNVKMSSMXYLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C(=O)O)C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-Fluoro-3-methylphenyl)propanoic acid

Recent Advances in the Study of 2-(4-Fluoro-3-methylphenyl)propanoic acid (CAS: 1082507-44-5)

2-(4-Fluoro-3-methylphenyl)propanoic acid (CAS: 1082507-44-5) is a fluorinated phenylpropanoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive compounds. The compound's unique structural features, including the fluorine substitution and methyl group, contribute to its enhanced metabolic stability and binding affinity towards target proteins, making it a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2-(4-Fluoro-3-methylphenyl)propanoic acid and its derivatives. The research team employed molecular docking simulations to evaluate the compound's interaction with cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The results demonstrated that the fluorinated derivative exhibited a higher binding affinity compared to its non-fluorinated counterparts, suggesting its potential as a selective COX-2 inhibitor. Further in vitro assays confirmed its ability to reduce prostaglandin E2 (PGE2) production in lipopolysaccharide (LPS)-stimulated macrophages, highlighting its anti-inflammatory efficacy.

In addition to its anti-inflammatory applications, 2-(4-Fluoro-3-methylphenyl)propanoic acid has been explored as a building block for the synthesis of novel anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of hybrid molecules incorporating this compound as a core structure. These hybrids demonstrated potent inhibitory activity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies revealed that the compounds induced apoptosis via the mitochondrial pathway, with the fluorine atom playing a critical role in enhancing cellular uptake and target engagement.

The pharmacokinetic profile of 2-(4-Fluoro-3-methylphenyl)propanoic acid has also been a focus of recent research. A 2024 preclinical study evaluated its metabolic stability and oral bioavailability in rodent models. The findings indicated that the compound exhibited favorable pharmacokinetic properties, including a prolonged half-life and high plasma exposure, which are essential for its development as a therapeutic agent. Moreover, the study highlighted the compound's low toxicity profile, further supporting its potential for clinical translation.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 2-(4-Fluoro-3-methylphenyl)propanoic acid. A novel catalytic asymmetric synthesis route, published in Organic Letters, has enabled the efficient and enantioselective preparation of this compound. This breakthrough addresses previous challenges related to yield and purity, paving the way for its broader application in drug discovery and development.

In conclusion, 2-(4-Fluoro-3-methylphenyl)propanoic acid (CAS: 1082507-44-5) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated anti-inflammatory and anticancer activities, coupled with its favorable pharmacokinetic properties, underscore its potential as a lead compound for the development of new therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and explore additional therapeutic applications, solidifying its role in the future of drug discovery.